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Abstract
This technical guide provides a detailed analysis of the molecular weight of (S)-3-
aminopiperidin-2-one hydrochloride, a compound of interest in pharmaceutical research and

development. The document outlines the molecular formula and presents a comprehensive

breakdown of its elemental composition. All quantitative data is summarized in a structured

table for clarity and ease of reference by researchers, scientists, and drug development

professionals. A logical workflow for the molecular weight calculation is also provided.

Introduction
An accurate determination of molecular weight is a fundamental prerequisite for a wide range

of scientific applications, including stoichiometry, solution preparation, and analytical

characterization. This guide focuses on (S)-3-aminopiperidin-2-one hydrochloride, detailing

the calculation of its molecular weight based on its elemental constituents.

Molecular Formula and Structure
The chemical formula for (S)-3-aminopiperidin-2-one hydrochloride is C₅H₁₁ClN₂O.[1] This

formula indicates that each molecule is composed of carbon, hydrogen, chlorine, nitrogen, and

oxygen atoms. The hydrochloride salt is formed from the parent compound, (S)-3-

aminopiperidin-2-one (C₅H₁₀N₂O)[2][3][4][5], and one equivalent of hydrogen chloride (HCl).
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Calculation of Molecular Weight
The molecular weight is the sum of the atomic weights of all atoms in the molecule. The

calculation is based on the molecular formula C₅H₁₁ClN₂O and the standard atomic weights of

the constituent elements.

Elemental Composition and Atomic Weights
The following table provides a detailed breakdown of the molecular weight calculation for (S)-3-
aminopiperidin-2-one hydrochloride.

Element Symbol Count
Atomic Weight
( g/mol )

Total
Contribution (
g/mol )

Carbon C 5 12.011 60.055

Hydrogen H 11 1.008 11.088

Chlorine Cl 1 35.453 35.453

Nitrogen N 2 14.007 28.014

Oxygen O 1 15.999 15.999

Total 150.609

Note: Atomic weights are based on IUPAC standard atomic weights.

Based on this calculation, the molecular weight of (S)-3-aminopiperidin-2-one hydrochloride
is approximately 150.61 g/mol .[1]

Logical Workflow for Molecular Weight
Determination
The following diagram illustrates the logical process for determining the molecular weight of a

chemical compound from its formula.
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Inputs

Process

Output

Molecular Formula
(S)-3-aminopiperidin-2-one hydrochloride

C₅H₁₁ClN₂O

Identify Constituent Elements
(C, H, Cl, N, O)

Standard Atomic Weights (IUPAC)

Multiply Atom Count by Atomic Weight for Each Element

Count Atoms of Each Element
C=5, H=11, Cl=1, N=2, O=1

Sum Contributions of All Elements

Final Molecular Weight
150.61 g/mol

Click to download full resolution via product page

Caption: Logical workflow for molecular weight calculation.

Conclusion
This guide has detailed the determination of the molecular weight of (S)-3-aminopiperidin-2-
one hydrochloride. By systematically identifying the elemental composition from the molecular
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formula and utilizing standard atomic weights, the molecular weight is calculated to be 150.61

g/mol . This value is a critical parameter for any quantitative work involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b569101?utm_src=pdf-custom-synthesis
https://www.bldpharm.com/products/138377-80-7.html
https://www.achemblock.com/s88393-s-3-aminopiperidin-2-one.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21118825.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB21118825.htm
https://www.bldpharm.com/products/1892-22-4.html
https://www.benchchem.com/product/b569101#s-3-aminopiperidin-2-one-hydrochloride-molecular-weight
https://www.benchchem.com/product/b569101#s-3-aminopiperidin-2-one-hydrochloride-molecular-weight
https://www.benchchem.com/product/b569101#s-3-aminopiperidin-2-one-hydrochloride-molecular-weight
https://www.benchchem.com/product/b569101#s-3-aminopiperidin-2-one-hydrochloride-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b569101?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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